Cas no 2171879-87-9 (2-(2-methylpent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 2-(2-methylpent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2171879-87-9
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5937247
• PubChem ID: 165524114
• Update Time: 2025-11-01

2-(2-methylpent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid
• 2171879-87-9
• EN300-1450176
• 2-[(2-methylpent-4-yn-2-yl)amino]pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-4-6-11(2,3)14-10-12-7-5-8(13-10)9(15)16/h1,5,7H,6H2,2-3H3,(H,15,16)(H,12,13,14)
• InChI Key： KOGAYCGWLLQWDO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(=N1)NC(C)(C)CC#C)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(2-methylpent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid

Professional Introduction to 2-(2-methylpent-4-yn-2-yl)aminopyrimidine-4-carboxylic Acid (CAS No. 2171879-87-9)

2-(2-methylpent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid, with the CAS number 2171879-87-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a pyrimidine core, combined with an alkyne and an amine substituent, makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure is characterized by a pyrimidine ring substituted at the 4-position with a carboxylic acid group, while the 2-position of the pyrimidine ring is linked to a 2-methylpent-4-ynyl group. This alkyne moiety introduces a reactive triple bond, which can be further functionalized through various chemical transformations. The amine group at the 2-position of the pyrimidine ring provides another site for modification, enabling the attachment of diverse pharmacophores.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and are widely used in the development of antiviral, anticancer, and antimicrobial agents. The compound 2-(2-methylpent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid represents an advanced scaffold that combines the favorable properties of these heterocycles with additional functional groups for enhanced biological activity.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The alkyne group can be selectively polymerized or coupled with other molecules through Sonogashira coupling reactions, allowing for the creation of complex structures. Additionally, the amine group can be used to form hydrogen bonds or coordinate with metal ions, which is crucial for designing metal-based therapeutics.

Recent studies have highlighted the importance of pyrimidine derivatives in addressing unmet medical needs. For instance, modifications at the 4-position of the pyrimidine ring have been shown to enhance binding affinity to target proteins. The carboxylic acid group at this position can also be used to form esters or amides, further expanding the chemical space available for drug design. These modifications are critical for optimizing pharmacokinetic properties such as solubility and metabolic stability.

The alkyne moiety in 2-(2-methylpent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid offers another layer of complexity that can be exploited for therapeutic purposes. Alkynes have been widely used in click chemistry due to their ability to undergo cycloaddition reactions with various organic substrates. This property allows for rapid and efficient construction of complex molecular architectures, which is particularly useful in fragment-based drug discovery.

In conclusion, 2-(2-methylpent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2171879-87-9) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing novel bioactive molecules with enhanced biological activities. Further exploration of its chemical space will undoubtedly lead to innovative therapeutic strategies that address various diseases.